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Feature Lucidin Primeveroside

Ruberythric Acid

IUPAC Name 1-hydroxy-2-(hydroxymethyl)-3-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-
ylJoxymethylloxan-2-ylJoxyanthracene-9,10-
dione [1] [2]

CAS Number  29706-59-0 [3] [1] [2]

Molecular C26H28014 [3] [1] [2]

Formula

Molecular 564.49 g/mol [3] [2]

Weight

Chemical Anthraquinone glycoside [4]

Structure

Natural Madder root (Rubia tinctorum L.) [3] [6] [4],

Source Rubia cordifolia [5], Rhynchotechum vestitum
[7]

Appearance Light yellow to yellow solid [3] [2]

Information not available in search
results

Information not available in search
results

Information not available in search
results

Information not available in search
results

Anthraquinone glycoside (Alizarin
glycoside) [5]

Madder root (Rubia tinctorum L.)

[6] [5]

Golden yellow [5]
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Feature Lucidin Primeveroside Ruberythric Acid

Glycoside Primeveroside (a disaccharide) [3] Information not available in search
Type results

Aglycone Lucidin [3] Alizarin [5]

Key Biological Can be metabolically converted to Lucidin, a Major coloring agent in madder

& Research genotoxic compound that forms DNA adducts  root, hydrolyzed to the aglycone
Findings [3] [1] [2]. Reported to be carcinogenic in rats Alizarin [5]. Alizarin has
[1]. Shows antifeedant activity and potential documented pharmacological
anti-diabetic effects [1]. effects (anti-inflammatory,

antioxidant, anticancer, etc.) [5].

Metabolic Pathway and Safety Consideration for
Lucidin Primeveroside

A critical finding for researchers is the metabolic conversion of Lucidin Primeveroside into a genotoxic

compound. The pathway can be summarized as follows:

Lucidin Primeveroside Metabolic Conversion Lucidin Forms Lucidin-Specific
(Anthraquinone Glycoside) (Aglycone, Genotoxic) DNA Adducts

Click to download full resolution via product page

This pathway highlights a significant safety concern associated with Lucidin Primeveroside, which is not
reported for Ruberythric Acid. This is a crucial differentiator for drug development professionals assessing

compound risk [3] [1] [2].

Key Takeaways for Researchers

¢ Shared Role as Precursors: Both compounds are glycosides stored in the madder root, serving as
the primary storage forms for their respective aglycones (Lucidin and Alizarin). The bioactive

aglycones are released upon hydrolysis [3] [5].
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e Divergent Safety Profiles: The most critical difference lies in their safety. Lucidin Primeveroside is a
direct precursor to a genotoxic molecule (Lucidin), raising significant red flags for its therapeutic
use [3] [1]. In contrast, the aglycone of Ruberythric Acid, Alizarin, is associated with various
pharmacological benefits without reported genotoxicity in the provided sources [5].

¢ Research Applications: Both compounds are of interest in the study of historical textiles, as their
presence and ratio can help identify the specific species of madder used and the dyeing techniques
employed [6] [8].

How to Proceed with Your Research

The search results indicate that detailed, direct comparative studies on the pharmacological performance of

these two compounds are limited. To build a more comprehensive guide, you may need to:

¢ Consult Specialized Databases: Deepen your literature search using scientific databases like
SciFinder, Reaxys, or PubMed to find head-to-head experimental studies.

¢ Investigate the Aglycones: Much more data is available on the aglycones Lucidin and Alizarin.
Comparing the biological activities and toxicities of these core structures will provide strong indirect
evidence for the potential of their parent glycosides.

¢ Focus on Mechanism of Action: Research the specific signaling pathways and molecular targets of
Alizarin to contrast with the known DNA-damaging mechanism of Lucidin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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